Cas no 98071-05-7 (Pent-2-yn-1-amine hydrochloride)

• Product Name: Pent-2-yn-1-amine hydrochloride
• CAS No: 98071-05-7
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• CID: 5563495
• PubChem ID: 87611592
• Update Time: 2025-11-02

Pent-2-yn-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4935566672
• pent-2-yn-1-amine hydrochloride
• EN300-7578126
• SCHEMBL4024103
• 98071-05-7
• Pent-2-yn-1-amine hydrochloride

• Inchi： 1S/C5H9N.ClH/c1-2-3-4-5-6;/h2,5-6H2,1H3;1H
• InChI Key： UQHVVDFZWOHWEM-UHFFFAOYSA-N
• SMILES： Cl.NCC#CCC

Computed Properties

• Exact Mass: 119.0501770g/mol
• Monoisotopic Mass: 119.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 72.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Pent-2-yn-1-amine hydrochloride

Comprehensive Overview of Pent-2-yn-1-amine hydrochloride (CAS No. 98071-05-7): Properties, Applications, and Industry Insights

Pent-2-yn-1-amine hydrochloride (CAS No. 98071-05-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. As a derivative of alkyne amines, this compound features a terminal alkyne group coupled with an amine functionality, making it a valuable intermediate in synthetic chemistry. The hydrochloride salt form enhances its stability and solubility, which is critical for laboratory and industrial processes.

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The compound's molecular formula, C₅H₁₀ClN, and molecular weight of 119.59 g/mol, are often queried in academic databases. Its physicochemical properties, such as melting point and solubility in water or organic solvents, are critical for formulation scientists. For instance, searches like "Pent-2-yn-1-amine hydrochloride solubility" highlight user interest in optimizing reaction conditions. Regulatory-compliant handling and storage guidelines are also frequently sought, given its hygroscopic nature.

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